Cas no 82117-21-3 (3-Chloro-7-methoxy-isoquinoline)

3-Chloro-7-methoxy-isoquinoline is a heterocyclic organic compound featuring a chloro substituent at the 3-position and a methoxy group at the 7-position of the isoquinoline scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy moiety contributes to electronic modulation and solubility. Its well-defined reactivity profile allows for selective functionalization, facilitating the development of complex molecules. The compound is particularly useful in medicinal chemistry for constructing biologically active scaffolds. High purity and stability under standard conditions ensure consistent performance in synthetic applications.

3-Chloro-7-methoxy-isoquinoline structure

82117-21-3 structure

Product Name:3-Chloro-7-methoxy-isoquinoline

CAS No:82117-21-3

MF:C₁₀H₈ClNO

MW:193.629621505737

MDL:MFCD11044724

CID:708291

PubChem ID:53425565

Update Time:2025-08-14

3-Chloro-7-methoxy-isoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline,3-chloro-7-methoxy-
- 3-chloro-7-methoxyisoquinoline
- 3-Chloro-7-methoxy-isoquinoline
- 3-Chloro-7-methoxyisoquinoline (ACI)
- MFCD11044724
- DB-122668
- 82117-21-3
- SY262988
- AS-44055
- CS-0081538
- SB38875
- WIINAUXTZQCUEC-UHFFFAOYSA-N
- SCHEMBL5310227
- AKOS006308900
- EN300-369245
- DTXSID90698910
- MDL： MFCD11044724
- Inchi： 1S/C10H8ClNO/c1-13-9-3-2-7-5-10(11)12-6-8(7)4-9/h2-6H,1H3
- InChI Key： WIINAUXTZQCUEC-UHFFFAOYSA-N
- SMILES： ClC1C=C2C(C=C(C=C2)OC)=CN=1

Computed Properties

Exact Mass: 193.029
Monoisotopic Mass: 193.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1A^2
XLogP3: 3

3-Chloro-7-methoxy-isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189006667-1g	3-Chloro-7-methoxyisoquinoline	82117-21-3	97%	1g	$983.88	2023-09-01
Alichem	A189006667-5g	3-Chloro-7-methoxyisoquinoline	82117-21-3	97%	5g	$2556.72	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BS833-50mg	3-Chloro-7-methoxy-isoquinoline	82117-21-3	97%	50mg	515.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BS833-200mg	3-Chloro-7-methoxy-isoquinoline	82117-21-3	97%	200mg	1287.0CNY	2021-07-14
TRC	C632240-10mg	3-Chloro-7-methoxy-isoquinoline	82117-21-3		10mg	$ 50.00	2022-06-06
TRC	C632240-50mg	3-Chloro-7-methoxy-isoquinoline	82117-21-3		50mg	$ 185.00	2022-06-06
TRC	C632240-100mg	3-Chloro-7-methoxy-isoquinoline	82117-21-3		100mg	$ 295.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD86017-100mg	3-Chloro-7-methoxyisoquinoline	82117-21-3	97%	100mg	￥955.0	2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD86017-250mg	3-Chloro-7-methoxyisoquinoline	82117-21-3	97%	250mg	￥1430.0	2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD86017-1g	3-Chloro-7-methoxyisoquinoline	82117-21-3	97%	1g	￥3575.0	2022-02-28